Cas no 952681-05-9 (3-Cyano-5-methoxybenzoyl chloride)

• Product Name: 3-Cyano-5-methoxybenzoyl chloride
• CAS No: 952681-05-9
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 4960595
• Update Time: 2025-10-22

3-Cyano-5-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyano-5-methoxybenzoyl chloride
• 3-Cyano-5-methoxybenzoyl chloride

• Inchi： 1S/C9H6ClNO2/c1-13-8-3-6(5-11)2-7(4-8)9(10)12/h2-4H,1H3
• InChI Key： XUFNCNHQNILLJN-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C#N)=CC(=C1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-Cyano-5-methoxybenzoyl chloride

Comprehensive Overview of 3-Cyano-5-methoxybenzoyl chloride (CAS No. 952681-05-9)

3-Cyano-5-methoxybenzoyl chloride (CAS No. 952681-05-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and a methoxy substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently seek this compound for its role in constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs). The demand for high-purity benzoyl chloride derivatives like this has surged due to advancements in drug discovery and precision agriculture.

One of the most searched questions related to 3-Cyano-5-methoxybenzoyl chloride is its synthetic applications. This compound is often employed in amide coupling reactions, where it acts as an acylating agent to introduce the 3-cyano-5-methoxybenzoyl moiety into target molecules. Its reactivity with amines and alcohols makes it indispensable in creating customized chemical building blocks. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable practices.

Another hot topic is the analytical characterization of CAS No. 952681-05-9. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its purity and structural integrity. Laboratories prioritize these methods to ensure compliance with Good Manufacturing Practices (GMP), especially when the compound is used in pharmaceutical intermediates. Users often search for spectral data or certificates of analysis (CoA) to validate its quality, reflecting the growing emphasis on traceability in chemical supply chains.

The compound’s stability and storage conditions are also frequently queried. 3-Cyano-5-methoxybenzoyl chloride is typically stored under inert atmospheres at low temperatures to prevent hydrolysis. This aligns with broader industry concerns about chemical shelf life and handling safety, particularly in high-throughput screening environments. Innovations in packaging technology, such as moisture-resistant containers, have further enhanced its usability in sensitive applications.

In the context of market dynamics, the supply of CAS No. 952681-05-9 is influenced by the demand for specialty chemicals in emerging markets. Suppliers often highlight its batch-to-batch consistency and scalability to attract partnerships with contract research organizations (CROs). Searches for bulk pricing or custom synthesis services underscore its commercial relevance in both academic and industrial settings.

Finally, the compound’s role in cutting-edge research cannot be overstated. Recent publications explore its utility in catalysis and material science, particularly in designing functionalized polymers. As the scientific community delves deeper into structure-activity relationships (SAR), 3-Cyano-5-methoxybenzoyl chloride continues to be a focal point for innovation. Its adaptability to diverse reaction conditions ensures its prominence in future chemical breakthroughs.